Cas no 99083-25-7 ((2E)-4-bromobut-2-enoyl chloride)

• Product Name: (2E)-4-bromobut-2-enoyl chloride
• CAS No: 99083-25-7
• MF: C₄H₄BrClO
• MW: 183.430959701538
• MDL: MFCD20621249
• CID: 4379501
• PubChem ID: 11263885
• Update Time: 2025-04-24

(2E)-4-bromobut-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoyl chloride, 4-bromo-, (2E)-
• (2E)-4-bromobut-2-enoyl chloride
• 99083-25-7
• SCHEMBL23834
• 51544-74-2
• 4-bromo crotonylchloride
• 4-bromocrotonyl chloride
• 4-bromo crotonyl chloride
• ACFFAMJSFZINGL-OWOJBTEDSA-N
• (E)-4-bromobut-2-enoyl Chloride
• (E)-4-bromobut-2-enoylChloride
• AKOS040804362
• (2E)-4-bromo-2-butenoyl chloride
• gamma-bromocrotonylchloride
• 4-Bromobut-2-enoyl chloride

• MDL： MFCD20621249
• Inchi： 1S/C4H4BrClO/c5-3-1-2-4(6)7/h1-2H,3H2/b2-1+
• InChI Key： ACFFAMJSFZINGL-OWOJBTEDSA-N
• SMILES： C(Cl)(=O)/C=C/CBr

Computed Properties

• Exact Mass: 181.91341Da
• Monoisotopic Mass: 181.91341Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų